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Compound of Interest

Compound Name: 3,6-Dichloro-2-methylpyridine

Cat. No.: B048054

An In-depth Technical Guide on the Safety Data for 3,6-Dichloro-2-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a compilation of safety and technical data for 3,6-dichloro-2-
methylpyridine (CAS No. 123280-64-8) and is intended for use by qualified professionals. The
information has been aggregated from various chemical supplier safety data sheets and related
scientific literature. A complete, official Safety Data Sheet (SDS) for this specific compound is
not readily available; therefore, some information, particularly regarding emergency
procedures, is based on data for structurally similar chlorinated pyridines and should be
interpreted with caution. Always consult with your institution's safety officer and refer to the
most current safety information available.

Chemical Identification and Physical Properties

3,6-Dichloro-2-methylpyridine, also known as 3,6-Dichloropicoline or 2,5-Dichloro-6-
methylpyridine, is a chlorinated pyridine derivative.[1] It serves as a versatile building block in
the synthesis of agrochemicals and pharmaceutical intermediates.[1]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b048054?utm_src=pdf-interest
https://www.benchchem.com/product/b048054?utm_src=pdf-body
https://www.benchchem.com/product/b048054?utm_src=pdf-body
https://www.benchchem.com/product/b048054?utm_src=pdf-body
https://www.benchchem.com/product/b048054?utm_src=pdf-body
https://www.chemimpex.com/products/28394
https://www.chemimpex.com/products/28394
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 123280-64-8 [1]
Molecular Formula CeHsCI2N [1]
Molecular Weight 162.02 g/mol [1]
Appearance Colorless or pale yellow liquid [1]
Melting Point 43-50 °C [1]
Boiling Point (Predicted) 200.5+35.0°C

Density (Predicted) 1.319 + 0.06 g/cm3

Purity > 98% (HPLC) [1]

Hazard Identification and GHS Classification

Based on available data, 3,6-Dichloro-2-methylpyridine is classified as a hazardous
substance. The following tables summarize its GHS classification and associated hazard
statements.

GHS Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Acute Toxicity, Inhalation Category 4
Skin Corrosion/Irritation Category 2
Serious Eye Damage/Eye Irritation Category 2A

Specific target organ toxicity — Single exposure
) o Category 3
(Respiratory tract irritation)

GHS Pictograms
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o Exclamation Mark (GHSO07): Indicates skin and eye irritation, harmful if swallowed or inhaled,
and may cause respiratory irritation.[2][3][4][5][6]

Signal Word:Warning

Hazard Statements

Code Statement

H302 Harmful if swallowed.

H332 Harmful if inhaled.

H315 Causes skin irritation.

H319 Causes serious eye irritation.
H335 May cause respiratory irritation.

Precautionary Measures and Safe Handling

Adherence to strict safety protocols is mandatory when handling 3,6-Dichloro-2-
methylpyridine. The following precautionary statements are recommended.

Precautionary Statements
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Code Statement

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.[7]
P264 Wash skin thoroughly after handling.[7]

Do not eat, drink or smoke when using this
P270

product.
pP271 Use only outdoors or in a well-ventilated area.[7]
5280 Wear protective gloves/protective clothing/eye

protection/face protection.[7]

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.[7]

IF INHALED: Remove person to fresh air and
P304+P340 )

keep comfortable for breathing.[7]

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[7]
P312 Call a POISON CENTER or doctor if you feel

unwell.[7]

If skin irritation occurs: Get medical
P332+P313 ] ]

advice/attention.[7]

If eye irritation persists: Get medical
P337+P313 i )

advice/attention.[7]

Take off contaminated clothing and wash it
P362+P364

before reuse.[7]

Store in a well-ventilated place. Keep container
P403+P233 )

tightly closed.[7]
P405 Store locked up.[7]

Dispose of contents/container to an approved
P501

waste disposal plant.[7]
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Emergency Procedures

In the event of exposure or a spill, immediate action is crucial. The following procedures are

general guidelines and should be adapted to specific laboratory and institutional protocols.

First-Aid Measures

Exposure Route

First-Aid Procedure

Inhalation

Remove the individual to fresh air and keep
them at rest in a position comfortable for
breathing. If the person feels unwell, call a
POISON CENTER or doctor.[7]

Skin Contact

Immediately take off all contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation occurs, seek medical

advice.[7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[7]

Ingestion

Rinse mouth. Call a POISON CENTER or
doctor if you feel unwell. Do NOT induce

vomiting.[8]

Fire-Fighting Measures

For fires involving chlorinated pyridines, the following measures are recommended:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or

alcohol-resistant foam.[8][9][10]

» Specific Hazards: Combustion may produce toxic and irritating gases, including nitrogen

oxides, carbon monoxide, and hydrogen chloride.[9][10]

© 2025 BenchChem. All rights reserved.

5/9 Tech Support


https://aksci.com/sds/5332AQ_SDS.pdf
https://aksci.com/sds/5332AQ_SDS.pdf
https://aksci.com/sds/5332AQ_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC110021000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110021000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/65msds_0549AmGhs11Div.3sds3-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/65msds_0549AmGhs11Div.3sds3-Chloropyridine.pdf
https://www.jubilantingrevia.com/uploads/files/59msds_0152BhGhs20Div.3sds2-Chloropyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[9][10]

Accidental Release Measures

o Personal Precautions: Evacuate personnel from the area. Wear appropriate personal
protective equipment (PPE), including respiratory protection, chemical-resistant gloves, and
safety goggles.[10][11]

» Environmental Precautions: Prevent the material from entering drains or waterways.[10][11]

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable, labeled container for disposal.[10][11]

Toxicological Information

Detailed toxicological studies for 3,6-Dichloro-2-methylpyridine are not readily available in
the public domain. The GHS classification of "Harmful if swallowed" and "Harmful if inhaled"
suggests moderate acute toxicity. The toxicological properties have not been fully investigated.
[12]

Experimental Protocols

No detailed experimental protocols for the generation of the safety data presented were found
in the reviewed literature. Safety data for commercial chemicals are typically generated
according to standardized guidelines, such as those from the Organisation for Economic Co-
operation and Development (OECD) for chemical testing.

Visualized Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 3,6-Dichloro-2-
methylpyridine in a research environment.
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Start: Receive Chemical

1. Verify Integrity of Container
Log in Chemical Inventory

'

2. Store in a Cool, Dry, Well-Ventilated Area
Store Locked Up (P405)
Away from Incompatible Materials

l

3. Pre-Use Safety Check
Review SDS & Procedures
Don PPE (Gloves, Goggles, Lab Coat)

'

4. Use in a Ventilated Hood
Avoid Inhalation (P261)
Avoid Contact with Skin/Eyes

v v

Spill Response

Exposure Event

Normal Use

(See Section 4) (BEe sEgien «)

Contain and Clean Up Spill IS (Fl/aT
Seek Medical Attention

5. Collect Waste
Segregate Halogenated Organic Waste

End: Dispose of Waste

Click to download full resolution via product page

Caption: Safe handling workflow for 3,6-Dichloro-2-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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